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Compound of Interest

Compound Name: Calcium bromide

Cat. No.: B147908

Essential Safety and Handling Guide for Calcium
Bromide

This guide provides immediate safety, operational, and disposal information for laboratory
professionals working with calcium bromide. Adherence to these procedures is critical for
ensuring personal safety and maintaining a secure research environment.

Health Hazard Information

Calcium bromide can cause serious eye irritation and damage.[1][2][3] It may also cause skin
and respiratory tract irritation.[1][2][4][5] Ingestion may be harmful and can lead to symptoms
like muscular incoordination and respiratory depression.[1][4] Chronic exposure to bromides
may affect the central nervous system.[4][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling calcium bromide to prevent
exposure.[6][7] The selection of PPE should be based on a thorough risk assessment of the
specific procedures being performed.[1][2]
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Protection Type

Equipment Specification

Guidelines and Purpose

Eye/Face Protection

Safety glasses with side
shields, safety goggles, or a
face shield.[1][8]

Must be tested and approved
under government standards
such as NIOSH (US) or EN
166 (EU).[1][2] Protects
against dust and splashes,
preventing serious eye
damage.[3][5]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a
lab coat or complete protective
suit.[1][5][8][9]

Gloves must be inspected
before use and removed using
the proper technique to avoid
skin contact.[1][2] Protective
clothing should be worn to
prevent any possibility of skin
contact.[5][7]

Respiratory Protection

Use in a well-ventilated area.
[6] If ventilation is inadequate
or for major spills, use an
approved respirator (e.g., N95,
P3).[1][2][8]

A full-face supplied air
respirator is recommended if it
is the sole means of
protection.[1][2] Required

when dust formation is likely.[5]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always have an
eyewash station and safety shower readily accessible.[8]
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3][4][6] Remove

contact lenses if present and easy to do.[1][2]

Seek immediate medical attention.[3][4][6]

Immediately remove all contaminated clothing.
i [6] Flush skin with plenty of soap and water.[2]
Skin Contact _ S
[6] Get medical attention if irritation develops or

persists.[4][5]

Move the person to fresh air.[1][4] If the person
Inhalation is not breathing, give artificial respiration.[1][2][4]

Seek medical attention.[1][2]

Do NOT induce vomiting.[4][6] Rinse mouth with
) water.[1][2] Never give anything by mouth to an
Ingestion . .
unconscious person.[1][2][4] Seek medical

attention.[1][4]

Operational Plan: Handling and Disposal

1. Receiving and Storage:
« Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3][5][6]
o Keep away from incompatible materials such as strong acids and oxidizers.[5][7]

» Suitable storage containers include those made of polyethylene, polypropylene, or glass for
lab quantities.[6]

2. Handling and Use:
o Ensure adequate ventilation, such as a chemical fume hood, to control dust or mists.[1][7][8]

¢ Avoid all personal contact, including the inhalation of dust.[6] Minimize dust generation and

accumulation during handling.[4]
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Wash hands thoroughly after handling and before breaks.[1][2][4] Do not eat, drink, or smoke
in the work area.[10]

. Spill Management:

For minor spills, immediately clean up using dry methods to avoid generating dust.[6][10]
Vacuum or sweep the material and place it into a suitable, labeled container for disposal.[2]
[4]

For major spills, evacuate the area and alert emergency services.[6] Control personal
contact by wearing appropriate PPE.[6] Prevent the spillage from entering drains or water
courses.[1][6]

. Disposal Plan:

All waste must be handled in accordance with local, state, and federal regulations.[6]

Dispose of unused product and contaminated packaging through a licensed disposal
company.[2]

Do not allow wash water from cleaning equipment to enter drains.[6]

Accidental Spill Workflow

The following diagram outlines the procedural flow for managing an accidental spill of calcium

bromide.
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Caption: Workflow for Calcium Bromide Spill Response.
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Physical and Chemical Properties

Property Value

Appearance White to off-white solid/beads.[2][4]
Odor Odorless.[3][4]

Molecular Formula CaBr2

Molecular Weight 199.89 g/mol .[1]

Specific Gravity 3.353 g/cm3.[3][6]

Melting Point 730 °C /1346 °F.[3]

Boiling Point 806 - 812 °C / 1482.8 - 1493.6 °F.[3]
Solubility Soluble in water.[4]

Combustibility Non-combustible.[4][6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Calcium
bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147908#personal-protective-equipment-for-handling-
calcium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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